Bisthiosemi
Overview
Description
Bisthiosemi is a carbohydrazide.
Scientific Research Applications
Single-Cell RNA Sequencing Preservation
Bisthiosemi compounds like dithio-bis(succinimidyl propionate) (DSP) are pivotal in the stabilization of cell samples for single-cell transcriptomic applications. DSP, a reversible cross-linker, is effective in preserving RNA integrity and yield in RNA extractions from fixed cells. It also helps reduce inter-cell technical variability, aiding in the tracking of cell viability and experimental sub-populations (Attar et al., 2017).
Protein Cross-Linking in Biochemistry
N-hydroxysulfosuccinimide esters, including 3,3'-dithiobis(sulfosuccinimidyl propionate), are utilized as protein cross-linkers. These compounds are membrane-impermeant and efficient in cross-linking proteins at physiological pH, with applications in studying protein interactions and structures (Staros, 1982).
Biosensing Applications
Bismuthene, a material enhanced by bisthiosemi compounds, shows potential in biosensing applications, particularly for microRNA-specific detection. Its use in developing ultrathin bismuthene-based sensing platforms demonstrates its capability in detecting and discriminating even single-base mismatches in miRNA, which is crucial for early cancer detection (Xue et al., 2020).
Nonlinear Optical Properties
Compounds like bis(tetrabutylammonium)bis(4,5-dithiolato-1,3-dithiole-2-thione)copper exhibit significant third-order optical nonlinearity, making them suitable for applications in all-optical switching. Their large negative nonlinear refraction coefficient and two-photon absorption properties are particularly valuable in the field of materials science (Sun et al., 2006).
Trypanothione Metabolism in Parasitic Protozoa
Bis(glutathionyl)spermidine trypanothione, a dithiol, is crucial in the trypanothione metabolism of parasitic protozoa like trypanosomes and leishmania. This pathway, which replaces the glutathione/glutathione reductase couple in these organisms, is central to thiol regeneration and is a target for developing drugs against tropical diseases (Krauth-Siegel et al., 2003).
properties
CAS RN |
39603-48-0 |
|---|---|
Product Name |
Bisthiosemi |
Molecular Formula |
C3H10N6S2 |
Molecular Weight |
194.3 g/mol |
IUPAC Name |
[(2-carbamothioylhydrazinyl)methylamino]thiourea |
InChI |
InChI=1S/C3H10N6S2/c4-2(10)8-6-1-7-9-3(5)11/h6-7H,1H2,(H3,4,8,10)(H3,5,9,11) |
InChI Key |
JKSKMVKDSOOOFA-UHFFFAOYSA-N |
SMILES |
C(NNC(=S)N)NNC(=S)N |
Canonical SMILES |
C(NNC(=S)N)NNC(=S)N |
Other CAS RN |
39603-48-0 |
Pictograms |
Acute Toxic |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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